Cas no 401567-86-0 (Quinoline,8-fluoro-4-(1-piperazinyl)-2-(trifluoromethyl)-)

• Product name: Quinoline,8-fluoro-4-(1-piperazinyl)-2-(trifluoromethyl)-
• CAS No: 401567-86-0
• MF: C₁₄H₁₃F₄N₃
• MW: 299.266736745834
• CID: 325794
• PubChem ID: 2774821

Quinoline,8-fluoro-4-(1-piperazinyl)-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline,8-fluoro-4-(1-piperazinyl)-2-(trifluoromethyl)-
• 1-[8-FLUORO-2-(TRIFLUOROMETHYL)QUINOL-4-YL] PIPERAZINE, 97 MIN.
• MFCD03094528
• 401567-86-0
• SCHEMBL2708060
• 8-fluoro-4-piperazin-1-yl-2-(trifluoromethyl)quinoline
• JPOBXWMBLUOGGO-UHFFFAOYSA-N
• AKOS025312328
• DTXSID70379235
• 1-[8-Fluoro-2-(trifluoromethyl)quinolin-4-yl]piperazine
• 8-fluoro-4-(piperazin-1-yl)-2-(trifluoromethyl)quinoline
• 1-[8-Fluoro-2-(trifluoromethyl)quinol-4-yl]piperazine,97% min.

• Inchi： InChI=1S/C14H13F4N3/c15-10-3-1-2-9-11(21-6-4-19-5-7-21)8-12(14(16,17)18)20-13(9)10/h1-3,8,19H,4-7H2
• InChI Key： JPOBXWMBLUOGGO-UHFFFAOYSA-N
• SMILES： FC1=C2C(C(N3CCNCC3)=CC(C(F)(F)F)=N2)=CC=C1

Computed Properties

• Exact Mass: 299.10456008g/mol
• Monoisotopic Mass: 299.10456008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2Ų
• XLogP3: 2.7

Experimental Properties

• Density: 1.343
• Boiling Point: 402.5°C at 760 mmHg
• Flash Point: 197.2°C
• Refractive Index: 1.547